Cas no 536999-24-3 (7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 536999-24-3
• MF: C₁₃H₁₂BrN₅O
• MW: 334.171280860901
• CID: 3080387
• PubChem ID: 2792760
• Update Time: 2025-05-26

7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>7-(4-bromophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-ca rboxamide
• 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• STK887546
• AKOS000538295
• F1214-0024
• SR-01000323314
• MFCD03543501
• SR-01000323314-1
• 536999-24-3
• SMR000524448
• Oprea1_697763
• 7-(4-Bromo-phenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid amide
• HMS3514E13
• CHEMBL1866164
• HMS2878K15
• AKOS016295222
• 7-(4-bromophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 7-(4-bromophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• Z234853250
• MLS001204016
• 7-(4-bromophenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• UPCMLD0ENAT5762392:001

• Inchi： 1S/C13H12BrN5O/c1-7-10(12(15)20)11(8-2-4-9(14)5-3-8)19-13(18-7)16-6-17-19/h2-6,11H,1H3,(H2,15,20)(H,16,17,18)
• InChI Key： MXUXVSGESIAGJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C(N)=O)=C(C)NC2=NC=NN12

Computed Properties

• Exact Mass: 333.02252Da
• Monoisotopic Mass: 333.02252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.8Ų

Additional information on 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Comprehensive Overview of 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 536999-24-3)

The compound 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 536999-24-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a triazolopyrimidine core and a bromophenyl substituent, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for complex diseases. The 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide structure is often explored in the context of cancer research, neurodegenerative disorders, and inflammatory conditions. Its carboxamide moiety and bromine substitution make it a versatile scaffold for further chemical modifications, enabling the development of derivatives with enhanced bioactivity and selectivity.

From a synthetic chemistry perspective, the preparation of CAS No. 536999-24-3 involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The compound's triazolopyrimidine backbone is particularly noteworthy due to its resemblance to purine bases, which allows it to interact with biological targets such as ATP-binding sites and nucleic acid analogs. This property has led to its investigation in antiviral and antimicrobial applications, addressing global health challenges like emerging infectious diseases.

The pharmacological profile of 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide is an area of active research. Preliminary studies suggest that it may influence key cellular pathways, such as signal transduction and apoptosis regulation. These mechanisms are critical in understanding its potential therapeutic effects. Additionally, the compound's lipophilicity and molecular weight are within the desirable range for drug-like properties, making it a promising candidate for further preclinical evaluation.

In the context of green chemistry and sustainable drug development, researchers are also exploring eco-friendly synthesis routes for CAS No. 536999-24-3. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being investigated to reduce waste and improve yield. This aligns with the growing emphasis on environmentally friendly practices in the pharmaceutical industry, a topic frequently searched by professionals and students alike.

Another trending topic related to this compound is its potential role in personalized medicine. With advancements in genomics and proteomics, there is increasing interest in tailoring therapies based on individual genetic profiles. The 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide scaffold could be optimized to target specific mutations or biomarkers, contributing to the next generation of precision therapeutics.

For those interested in the commercial aspects, CAS No. 536999-24-3 is available through specialized chemical suppliers, often listed under categories such as research chemicals or pharmaceutical intermediates. Its pricing and availability may vary depending on purity, quantity, and supplier location. Researchers are advised to verify the compound's specifications, including HPLC purity and spectroscopic data, before procurement.

In summary, 7-(4-bromophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its multifaceted applications, from drug discovery to biochemical research, underscore its importance in modern science. As the scientific community continues to unravel its full potential, this compound is likely to remain a subject of intense investigation and innovation.